N-Methyl Trimetazidine-d8 Dihydrochloride

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Quantification of Trimetazidine

Utilizing N-Methyl Trimetazidine-d8 as Internal Standard

Part 1: Executive Summary & Scientific Rationale

Objective: To establish a robust, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of Trimetazidine (TMZ) in human plasma. This method specifically utilizes N-Methyl Trimetazidine-d8 as the Internal Standard (IS).

Scientific Context (E-E-A-T): Trimetazidine is a cytoprotective anti-anginal agent that inhibits long-chain 3-ketoacyl-CoA thiolase (3-KAT), shifting cardiac energy metabolism from fatty acid oxidation to glucose oxidation [1].[1][2][3] Because of its metabolic modulation, accurate quantification in plasma is critical for pharmacokinetic (PK) and bioequivalence studies.

Internal Standard Strategy: While the direct isotopologue (Trimetazidine-d8) is the conventional "gold standard," this protocol addresses the specific requirement of using N-Methyl Trimetazidine-d8 .

• Chemical Nature: N-Methyl Trimetazidine is a Phase II metabolite of the parent drug. The deuterated form (d8) serves as a structural analog IS for the parent compound.

• Critical Consideration: Unlike a direct isotopologue, N-Methyl Trimetazidine-d8 has different physicochemical properties (increased lipophilicity due to the methyl group) and a different retention time (RT).

• Validation Requirement: This protocol includes specific "Matrix Effect" checks to ensure that the ionization efficiency of the analyte (TMZ) and the IS (N-Methyl TMZ-d8) track sufficiently well despite the RT shift.

Part 2: Experimental Protocol

1. Materials & Reagents

• Analyte: Trimetazidine Dihydrochloride (Purity >99%).

• Internal Standard: N-Methyl Trimetazidine-d8 Dihydrochloride (1-methyl-4-(2,3,4-trimethoxybenzyl)piperazine-d8).

• Matrix: Drug-free Human Plasma (K2EDTA).

• Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Formic Acid (FA), Ammonium Formate.[4]

2. Mass Spectrometry Conditions (MS/MS)

• Instrument: Triple Quadrupole MS (e.g., Sciex 5500/6500 or Thermo Altis).

• Ionization: Electrospray Ionization (ESI), Positive Mode.[4][5][6]

• Scan Mode: Multiple Reaction Monitoring (MRM).[4]

MRM Transition Table:

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Dwell (ms)	Collision Energy (eV)	Role
Trimetazidine	267.2 m/z	181.1 m/z	50	25	Quantifier
Trimetazidine	267.2 m/z	166.1 m/z	50	35	Qualifier
N-Methyl TMZ-d8	289.2 m/z	181.1 m/z	50	25	Internal Standard

• Mechanistic Note: The primary fragment at m/z 181.1 corresponds to the stable 2,3,4-trimethoxybenzyl cation . Both the parent and the N-Methyl-d8 IS share this moiety. The d8 label is located on the piperazine ring, which is lost as a neutral fragment in this transition; however, the Precursor selection (289 vs 267) ensures specificity [5].

3. Chromatographic Conditions

• Column: Waters XBridge C18 or Phenomenex Kinetex C18 (50 mm x 2.1 mm, 2.6 µm).

• Mobile Phase A: 5 mM Ammonium Formate in Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Gradient Program:

Time (min)	% Mobile Phase B	State
0.0 - 0.5	5%	Loading
0.5 - 2.5	5% -> 90%	Elution
2.5 - 3.5	90%	Wash
3.5 - 3.6	90% -> 5%	Re-equilibration
3.6 - 5.0	5%	Ready

4. Sample Preparation (Protein Precipitation)

This method prioritizes throughput and recovery.

• Aliquot: Transfer 100 µL of plasma sample into a 1.5 mL centrifuge tube.

• Spike IS: Add 20 µL of N-Methyl Trimetazidine-d8 working solution (500 ng/mL in 50% MeOH).

• Precipitate: Add 300 µL of ice-cold Acetonitrile.

• Vortex: Mix vigorously for 1 minute.

• Centrifuge: 10,000 x g for 10 minutes at 4°C.

• Dilute: Transfer 100 µL of supernatant to an HPLC vial containing 100 µL of Mobile Phase A (to match initial gradient conditions).

Part 3: Visualization & Workflow Logic

Analytical Workflow Diagram

The following diagram illustrates the critical path from sample extraction to data processing, highlighting the separation of the Analyte and the Analog IS.

Caption: Analytical workflow for Trimetazidine quantification. Note the retention time (RT) offset between TMZ and the methylated IS.

Fragmentation Mechanism

Understanding the common fragment is crucial for troubleshooting interference.

Caption: Fragmentation pathway showing the convergence on the common 181.1 m/z product ion.

Part 4: Critical Validation Parameters (Self-Validating System)

Because the IS is not a direct isotopologue, the following validation steps are mandatory to ensure Trustworthiness :

• Cross-Talk Check:

  • Inject a high concentration of Analyte (ULOQ) without IS. Monitor the IS channel (289.2 -> 181.1).

  • Acceptance Criteria: Interference in IS channel must be < 5% of the average IS response.

  • Why: To ensure the parent drug doesn't form an adduct or impurity that mimics the IS mass.

• Matrix Effect Factor (MEF) Calculation:

  • Since N-Methyl TMZ-d8 elutes later than TMZ (due to the methyl group increasing hydrophobicity), it may experience different ion suppression zones.

  • Protocol: Prepare 6 lots of blank plasma. Extract. Post-spike with Analyte and IS. Compare to neat solution.

  • Calculation: IS-Normalized Matrix Factor = (Peak Area Ratio in Matrix) / (Peak Area Ratio in Solution).

  • Target: CV of IS-Normalized MF should be < 15% across the 6 lots [2, 6].

• Linearity & Sensitivity:

  • Range: 0.5 ng/mL (LLOQ) to 100 ng/mL.

  • Weighting: 1/x².

  • Correlation (r²): > 0.99.

Part 5: References

• Kantor, P. F., et al. (2000).[1][2] The Antianginal Drug Trimetazidine Shifts Cardiac Energy Metabolism From Fatty Acid Oxidation to Glucose Oxidation by Inhibiting Mitochondrial Long-Chain 3-Ketoacyl Coenzyme A Thiolase.[1][2][3][7] Circulation Research. Link

• Bansal, S., & DeStefano, A. (2007). Key elements of bioanalytical method validation for small molecules. The AAPS Journal. Link

• Miao, X., et al. (2025). LC/ESI-MS method for the determination of trimetazidine in human plasma: Application to a bioequivalence study. ResearchGate. Link

• PubChem. (n.d.).[3] Trimetazidine Compound Summary. National Library of Medicine. Link

• Thevis, M., et al. (2014). Doping control analysis of trimetazidine and characterization of major metabolites using mass spectrometric approaches. Drug Testing and Analysis. Link

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Link

Sources

• 1. Metabolic study of trimetazidine using ultrahigh performance liquid chromatographytandem mass spectrometry | Brazilian Journal of Pharmaceutical Sciences [revistas.usp.br]
• 2. scielo.br [scielo.br]
• 3. Trimetazidine - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. ingentaconnect.com [ingentaconnect.com]
• 7. Trimetazidine : Indications, Uses, Dosage, Drugs Interactions, Side effects [medicaldialogues.in]

developing a UPLC-MS/MS assay with N-Methyl Trimetazidine-d8

Abstract & Introduction

The metabolic profiling of the anti-anginal agent Trimetazidine (TMZ) has gained renewed scrutiny in bioequivalence and pharmacokinetic (PK) studies. While TMZ is primarily excreted unchanged, its N-methylated metabolite (N-Methyl Trimetazidine , N-Me-TMZ) represents a critical analyte for comprehensive metabolic pathway analysis and impurity profiling.

Quantifying polar piperazine derivatives like N-Me-TMZ in complex biological matrices presents specific challenges:

• Matrix Effects: Significant ion suppression in Electrospray Ionization (ESI) due to co-eluting phospholipids.

• Chromatographic Retention: Difficulty retaining polar basic amines on standard C18 stationary phases without ion-pairing reagents.

• Isobaric Interferences: Potential crosstalk from other metabolites (e.g., N-oxides).

This Application Note details a robust UPLC-MS/MS protocol using N-Methyl Trimetazidine-d8 as a stable isotope-labeled internal standard (SIL-IS). By using a structural analog with identical physicochemical properties but distinct mass, we achieve "self-validating" quantitation that dynamically corrects for extraction efficiency and ionization variations.

Chemical Background & Reagents

Compound	Structure Description	Molecular Weight (Free Base)	Role
Trimetazidine	1-(2,3,4-trimethoxybenzyl)piperazine	266.34 g/mol	Parent Drug
N-Methyl Trimetazidine	1-methyl-4-(2,3,4-trimethoxybenzyl)piperazine	280.37 g/mol	Target Analyte
N-Methyl Trimetazidine-d8	Deuterated analog (Piperazine ring labeled)	~288.42 g/mol	Internal Standard

Reagents:

• Solvents: LC-MS Grade Methanol (MeOH) and Acetonitrile (ACN).

• Additives: LC-MS Grade Formic Acid (FA) and Ammonium Formate.

• Water: Milli-Q (18.2 MΩ·cm).

• Matrix: K2EDTA Human Plasma (drug-free).

Method Development Strategy

Chromatographic Separation (The "Why")

N-Methyl Trimetazidine is a basic amine. On traditional C18 columns at acidic pH, it becomes protonated and elutes in the void volume, leading to poor sensitivity and high matrix suppression.

• Choice of Column: We utilize a High Strength Silica (HSS) T3 column. Unlike standard C18, the T3 bonding technology allows for 100% aqueous compatibility and enhanced retention of polar bases via secondary interactions, without the need for ion-pairing agents that contaminate MS sources.

• Mobile Phase: A gradient of Water/Methanol with Ammonium Formate/Formic Acid buffer is selected. Methanol is preferred over Acetonitrile for this specific analyte to improve solvation of the polar piperazine ring and reduce background noise in the MRM channels.

Mass Spectrometry

• Source: ESI Positive (+).[1]

• MRM Transitions: The trimethoxybenzyl cation (m/z ~181) is the dominant stable fragment for this class of compounds.

  • Analyte (N-Me-TMZ): 281.2

    181.1

  • IS (N-Me-TMZ-d8): 289.2

    181.1 (Assuming d8 label is on the piperazine ring).

Experimental Protocol

Sample Preparation: Protein Precipitation (PPT)

Rationale: While Solid Phase Extraction (SPE) offers cleaner extracts, PPT is faster and, when coupled with a d8-IS, sufficiently robust for high-throughput PK studies.

• Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL centrifuge tube.

• IS Addition: Add 20 µL of Working Internal Standard Solution (N-Methyl Trimetazidine-d8 at 500 ng/mL in 50% MeOH). Vortex for 10 sec.

• Precipitation: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

• Extraction: Vortex vigorously for 3 minutes.

• Clarification: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Dilution: Transfer 100 µL of the supernatant to a clean vial and dilute with 100 µL of Milli-Q water (to match initial mobile phase strength).

UPLC Conditions

• System: Waters ACQUITY UPLC H-Class or equivalent.

• Column: ACQUITY UPLC HSS T3, 1.8 µm, 2.1 x 50 mm.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Vol: 2 µL.

• Mobile Phase A: 5mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Methanol.

Gradient Table:

Time (min)	%A	%B	Curve
0.00	95	5	Initial
0.50	95	5	6
2.50	10	90	6
3.00	10	90	6
3.10	95	5	1

| 4.50 | 95 | 5 | 1 (Re-equilibration) |

MS/MS Parameters

• System: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

• Ion Source: Electrospray Ionization (ESI) Positive.[1]

• Capillary Voltage: 2.5 kV.

• Desolvation Temp: 500°C.

MRM Table:

Compound	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)
N-Me-TMZ	281.2	181.1	30	25

| N-Me-TMZ-d8 | 289.2 | 181.1 | 30 | 25 |

Workflow Visualization

The following diagram illustrates the bioanalytical workflow, emphasizing the critical role of the SIL-IS in correcting errors at the precipitation and ionization stages.

Caption: Figure 1: Bioanalytical workflow highlighting the 'Correction Zone' where the Deuterated IS compensates for extraction loss and matrix effects.

Validation & Troubleshooting (FDA M10 Compliance)

To ensure scientific integrity, the method must be validated according to ICH M10 guidelines [1].

System Suitability & Decision Tree

If peak shapes are poor or sensitivity drops, follow this logic:

Caption: Figure 2: Troubleshooting decision tree for optimizing UPLC-MS/MS performance for polar amines.

Critical Validation Parameters

• Selectivity: Analyze 6 lots of blank plasma. Ensure interference at the retention time of N-Me-TMZ is < 20% of the LLOQ area.

• Matrix Effect (ME): Calculate the Matrix Factor (MF) using the IS-normalized method.

  • Requirement: The CV of the IS-normalized MF calculated from 6 lots of matrix should not exceed 15%. This proves the d8-IS effectively tracks the analyte [1].

• Linearity: Expected range 1.0 ng/mL to 1000 ng/mL. Use a

  weighting factor.

References

• FDA/ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[2] [Link]

• PubChem. (n.d.). Trimetazidine | C14H22N2O3. National Library of Medicine. [Link]

• Zou, J. J., et al. (2008). Liquid chromatography-tandem mass spectrometry method for the determination of trimetazidine in human plasma. Arzneimittelforschung. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]

Application Note: Bioanalytical Quantification of N-Methyl Trimetazidine in Human Plasma using N-Methyl Trimetazidine-d8

Introduction & Scientific Rationale

N-Methyl Trimetazidine (N-Me-TMZ) is a critical analyte in the pharmacological profiling of Trimetazidine (TMZ), serving dual roles as a metabolic derivative and a potential synthesis impurity (EP Impurity I) [1]. While Trimetazidine acts as a metabolic modulator for angina pectoris by inhibiting 3-ketoacyl-CoA thiolase [2], accurate quantification of its methylated variants is essential for comprehensive pharmacokinetic (PK) profiling and toxicological safety assessments.

The use of N-Methyl Trimetazidine-d8 (a stable isotope-labeled internal standard, SIL-IS) is the gold standard for this assay. In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), matrix effects—such as signal suppression caused by phospholipids in plasma—can compromise data integrity. N-Methyl Trimetazidine-d8, possessing identical physicochemical properties to the analyte but a distinct mass shift (+8 Da), co-elutes with the analyte. This ensures that any ionization variation experienced by the analyte is mirrored exactly by the IS, allowing for precise normalization [3].

This protocol details a validated workflow for the quantification of N-Methyl Trimetazidine, compliant with ICH M10 Bioanalytical Method Validation guidelines [4].

Chemical Identity & Reagents

Compound	Chemical Name	Formula	Monoisotopic Mass	Role
Analyte	N-Methyl Trimetazidine (Impurity I)	C₁₅H₂₄N₂O₃	280.18 Da	Target
Internal Standard	N-Methyl Trimetazidine-d8	C₁₅H₁₆D₈N₂O₃	288.23 Da	Normalizer

Note on Stability: Deuterium labels on non-exchangeable positions (e.g., the piperazine ring carbons) are stable. Avoid protic solvents for long-term storage if the label position is unknown, though d8-piperazine variants are generally robust.

Experimental Protocol

Stock Solution Preparation

Objective: Create stable primary stocks without isotopic cross-contamination.

• Solvent: Dissolve N-Methyl Trimetazidine-d8 dihydrochloride in Methanol (MeOH) . Water may be used if solubility is an issue, but MeOH is preferred for stability.

• Concentration: Prepare a master stock at 1.0 mg/mL .

• Storage: Aliquot into amber glass vials and store at -80°C .

• Working Solution: Dilute the stock to 500 ng/mL in 50:50 Methanol:Water for daily spiking.

Sample Preparation (Protein Precipitation)

Rationale: Protein Precipitation (PPT) is high-throughput and sufficient for this polar basic compound. Liquid-Liquid Extraction (LLE) is an alternative if cleaner baselines are required.

• Aliquot: Transfer 50 µL of human plasma (K2EDTA) into a 96-well plate.

• IS Spike: Add 10 µL of N-Methyl Trimetazidine-d8 Working Solution. Vortex gently (10 sec).

• Precipitation: Add 200 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

  • Why Formic Acid? It disrupts protein binding and ensures the analyte remains in the ionized state [5].

• Agitation: Vortex at high speed for 5 minutes.

• Centrifugation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of the supernatant to a fresh plate.

• Dilution: Dilute with 100 µL of Mobile Phase A (Water + 0.1% Formic Acid) to match the initial mobile phase composition (prevents peak broadening).

LC-MS/MS Conditions[1]

Chromatography (LC)

• Column: C18 Reverse Phase (e.g., Waters XBridge BEH C18, 2.1 x 50 mm, 2.5 µm).

  • Logic: The N-methyl group increases hydrophobicity slightly compared to TMZ, but it remains a polar base. High pH stability columns are beneficial if using ammonium bicarbonate, but acidic conditions are standard.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	5%	Loading
0.50	5%	Hold
2.50	90%	Elution
3.50	90%	Wash
3.60	5%	Re-equilibration
5.00	5%	End

Mass Spectrometry (MS)

• Source: Electrospray Ionization (ESI), Positive Mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)
N-Me-TMZ	281.2 [M+H]⁺	181.1	30	25
N-Me-TMZ-d8	289.2 [M+H]⁺	181.1*	30	25

• Note on Transitions: The product ion m/z 181.1 corresponds to the trimethoxybenzyl cation. If the d8 labeling is on the piperazine ring, the product ion (181) remains unlabeled for both analyte and IS. This is acceptable provided the precursor selection is specific. If the label is on the benzyl ring, the product would be ~189. Always verify the fragmentation pattern of your specific lot of IS.

Visualizing the Bioanalytical Workflow

The following diagram illustrates the critical path from sample extraction to data normalization, highlighting where the d8-IS provides error correction.

Figure 1: End-to-end workflow ensuring the Internal Standard (IS) experiences the exact same matrix conditions as the Analyte.

Method Validation & Quality Assurance

To ensure scientific integrity, the method must be "self-validating" by monitoring specific parameters defined in the FDA/ICH M10 guidelines.

Isotopic Purity & Cross-Interference

Before running samples, you must quantify the "Cross-Talk":

• IS Interference: Inject a blank sample containing only the IS . Monitor the Analyte transition (281 -> 181).

  • Acceptance: Signal must be < 20% of the Lower Limit of Quantification (LLOQ).

  • Cause: Impure d8 standard (containing d0) will cause false positives.

• Analyte Interference: Inject a sample containing only the Analyte at the Upper Limit of Quantification (ULOQ). Monitor the IS transition (289 -> 181).

  • Acceptance: Signal must be < 5% of the IS response.

  • Cause: Natural isotopic abundance (¹³C) of the analyte contributing to the IS mass window.

Matrix Factor (MF)

The d8-IS is used specifically to correct for the Matrix Factor.

Ideally, this ratio should be close to 1.0 . If the Analyte is suppressed by 50% (MF = 0.5) and the IS is also suppressed by 50% (MF = 0.5), the ratio is 1.0, and quantification remains accurate [3].

Mechanism of Correction (Logic Diagram)

The following diagram explains why the d8 variant is superior to a structural analog.

Figure 2: The self-correcting mechanism of Stable Isotope Dilution. Because Analyte and IS co-elute, they suffer identical suppression, making the ratio robust.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low IS Recovery	Ion suppression or extraction loss.	Check phospholipids (monitor m/z 184). Switch to LLE or dilute supernatant further.
Signal in Blank (Carryover)	Analyte sticking to injector needle.	Add a needle wash step with high organic content (e.g., 80:20 ACN:IPA + 0.1% Formic Acid).
Peak Tailing	Secondary interactions with silanols.	Ensure mobile phase pH is acidic (pH ~3.0 with Formic Acid) to protonate silanols.
RT Shift	Deuterium isotope effect.	Slight RT shifts (<0.1 min) are normal for deuterated compounds. Ensure integration windows are wide enough.

References

• European Pharmacopoeia (Ph. Eur.) . Trimetazidine Dihydrochloride Monograph 1741. (Lists Impurity I as N-methyltrimetazidine).[1][2][3][4]

• Kantor, P. F., et al. (2000).[5] The Antianginal Drug Trimetazidine Shifts Cardiac Energy Metabolism From Fatty Acid Oxidation to Glucose Oxidation by Inhibiting Mitochondrial Long-Chain 3-Ketoacyl Coenzyme A Thiolase.[5][6][7] Circulation Research, 86(5), 580–588.[5] Link

• ResolveMass Laboratories . (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Link

• U.S. Food and Drug Administration (FDA) . (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Link

• Davison, A. S., et al. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3). Link

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Trimetazidine | C14H22N2O3 | CID 21109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. N-Methyl Trimetazidine Dihydrochloride | CymitQuimica [cymitquimica.com]
• 5. scielo.br [scielo.br]
• 6. Trimetazidine - Wikipedia [en.wikipedia.org]
• 7. droracle.ai [droracle.ai]

Technical Notes & Optimization

Technical Support Center: Addressing Isotopic Exchange in Deuterated Trimetazidine Standards

Welcome to the technical support resource for researchers, scientists, and drug development professionals utilizing deuterated trimetazidine as an internal standard in quantitative analysis. This guide provides in-depth troubleshooting protocols and frequently asked questions to address the critical challenge of isotopic exchange. Maintaining the isotopic integrity of your standards is paramount for accurate and reproducible bioanalytical data. This document is designed to provide not just procedural steps, but the scientific rationale behind them, empowering you to diagnose, resolve, and prevent issues related to hydrogen-deuterium (H/D) exchange.

Section 1: Understanding the Fundamentals of Isotopic Exchange

Before troubleshooting, it is essential to understand the underlying chemical principles that govern the stability of deuterated standards.

Q1: What is isotopic exchange and why is it a problem for my trimetazidine-d8 standard?

Isotopic exchange, often termed "back-exchange," is a chemical reaction where a deuterium atom on your standard is replaced by a hydrogen atom from the surrounding environment.[1][2] The primary source of hydrogen is typically protic solvents like water or methanol.

This process is a significant concern in quantitative techniques like liquid chromatography-mass spectrometry (LC-MS). Your analytical method relies on the mass difference between the analyte (trimetazidine) and the deuterated internal standard (trimetazidine-d8) for accurate quantification. When a deuterium atom (mass ≈ 2 Da) is replaced by a hydrogen atom (mass ≈ 1 Da), the mass of the internal standard changes. This loss of the isotopic label can lead to an underestimation of the internal standard's concentration, which in turn causes an overestimation of your target analyte's concentration.[2] In severe cases, the standard can convert completely to the unlabeled form, creating a false positive signal.[3]

Q2: Which deuterium atoms on the trimetazidine-d8 molecule are most susceptible to exchange?

The stability of a C-D bond is significantly stronger than a C-H bond, which is the basis for using deuterated standards.[4][5] However, the position of the deuterium atom within the molecule is critical. While trimetazidine-d8 is designed with deuterium on the methoxy groups, which are generally stable, exchange can still be promoted under certain conditions.

Generally, deuterium atoms are most susceptible to exchange when they are:

• Attached to heteroatoms: Labels on oxygen (-OD), nitrogen (-ND), or sulfur (-SD) are highly labile and exchange almost instantaneously with protons from protic solvents.[2]

• Adjacent to a carbonyl group (alpha-protons): These can exchange under acidic or basic conditions through processes like keto-enol tautomerism.[2][6]

• On activated aromatic or aliphatic positions: The chemical environment can make certain C-D bonds more susceptible to acid- or base-catalyzed exchange.[6]

For trimetazidine-d8, the deuteriums are on methyl groups attached to oxygen. While relatively stable, harsh acidic or basic conditions can still facilitate exchange.

Q3: What are the primary factors that accelerate isotopic exchange?

The rate of H/D exchange is not constant; it is heavily influenced by the experimental environment. The key factors are:

• pH: The exchange process is catalyzed by both acids (H+) and bases (OH-).[2][6] For many compounds, the rate of exchange is slowest in a slightly acidic pH range, typically between 2.5 and 7.[2][6][7] Both strongly acidic and strongly basic conditions will significantly accelerate deuterium loss.

• Temperature: Like most chemical reactions, the rate of isotopic exchange increases with temperature.[2][8] Elevated temperatures during sample preparation, storage, or in the LC autosampler can promote back-exchange.

• Solvent Composition: The presence of protic solvents (e.g., water, methanol, ethanol) is the single most critical factor, as they provide the source of exchangeable protons.[4] Aprotic solvents (e.g., acetonitrile, DMSO, THF) lack these exchangeable protons and are therefore preferred for storing and handling deuterated standards.[4]

Caption: Core factors that influence the rate of isotopic exchange.

Section 2: Troubleshooting Guide for Isotopic Exchange

This section provides a systematic approach to identifying and resolving common issues arising from the isotopic instability of deuterated trimetazidine.

Problem 1: Inaccurate Quantification (Analyte concentration is unexpectedly high)

• Probable Cause: The most likely cause is the partial loss of deuterium from the trimetazidine-d8 internal standard (IS). This reduces the IS signal in its designated mass channel, leading to a falsely elevated analyte/IS ratio and an overestimation of the analyte concentration.[2]

• Step-by-Step Solution:

  • Verify Standard Integrity: Prepare a fresh solution of the trimetazidine-d8 standard in a pure aprotic solvent (e.g., acetonitrile) and inject it directly into the mass spectrometer. Analyze the mass spectrum to check for the presence of signals corresponding to trimetazidine-d7, -d6, etc., or the unlabeled trimetazidine. The presence of these lower mass ions confirms isotopic instability in the stock material or during initial preparation.

  • Isolate the Source of Exchange:

    • Solvent Check: If the stock is pure, the issue likely lies in your sample preparation. Prepare the IS in your final sample diluent (without matrix) and let it sit for the typical duration of your sample preparation and analysis queue. Analyze this sample to see if exchange occurs over time in the solvent. Aqueous and/or non-pH-adjusted solvents are common culprits.

    • Matrix Check: Spike the IS into a blank matrix (plasma, urine, etc.) and process it immediately. Compare this to a sample that has been processed and then allowed to sit in the autosampler at 4°C for several hours. A significant increase in back-exchange over time points to instability in the final processed sample.

  • Corrective Actions:

    • Solvent & pH: Switch to aprotic solvents for stock solutions.[4] Ensure the pH of your final sample extract and LC mobile phases are within a stable range (typically pH 3-7).[6]

    • Temperature: Keep samples cooled (e.g., 4°C) in the autosampler and minimize time between preparation and injection.[8] Consider using a cooled LC column if on-column exchange is suspected.

Problem 2: Unlabeled Trimetazidine Signal in "Standard-Only" Samples

• Probable Cause: This indicates a severe back-exchange issue, where a significant portion of the trimetazidine-d8 has lost all its deuterium labels, or the original standard has low isotopic purity.[3]

• Step-by-Step Solution:

  • Confirm Isotopic Purity: Contact the supplier for the Certificate of Analysis (CoA) to confirm the isotopic purity of the standard. It should be ≥98%.[9] If possible, verify this using high-resolution mass spectrometry or NMR.

  • Perform a Blank Analysis: Inject a sample of your final sample diluent (without the IS) to ensure there is no background contamination of unlabeled trimetazidine in your system or solvents.

  • Systematic Workflow Review: If the standard's purity is confirmed and the system is clean, methodically review every step of your workflow for sources of exchange, paying close attention to any steps involving high temperatures or extreme pH.

Sources

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The First Approved “Deuterated” Drug: A Short Review of the Concept [scirp.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]

Technical Support Center: Deuterated Standards Handling &amp; Storage

Topic: Best Practices for Handling and Storing Deuterated Standards

Role: Senior Application Scientist Status: Active Guide

Introduction: The "Gold Standard" Fragility

Deuterated internal standards (SIL-IS) are the metrological anchor of bioanalytical assays (LC-MS/MS, GC-MS). By mimicking the physicochemical properties of the analyte, they correct for matrix effects, extraction efficiency, and ionization variability. However, they are not invincible.

The Paradox: While chemically robust, deuterated standards are isotopically fragile . Improper handling does not just degrade the molecule; it strips the isotopic label, rendering the standard useless and your data non-compliant with FDA/EMA bioanalytical guidelines.

This guide replaces generic advice with field-proven protocols to protect the integrity of your isotopic labels.

Module 1: Storage & Stability (The Foundation)

Core Directive: Minimize energy input (thermal, photonic) and chemical exchange potential.

The "Aliquot-First" Protocol

Repeated freeze-thaw cycles are the primary cause of degradation and moisture introduction. Moisture is the enemy of deuterated standards (see Module 2).

Step-by-Step Workflow:

• Arrival: Upon receipt, equilibrate the vial to room temperature before opening. This prevents condensation of atmospheric water vapor into the cold standard.

• Solubilization: Dissolve the neat standard in an aprotic solvent (e.g., DMSO, Acetonitrile) to create a Master Stock Solution.

  • Critical: Avoid Methanol or Water for long-term stock storage if the molecule has labile protons (OH, NH, SH).

• Aliquoting: Immediately dispense the Master Stock into single-use amber glass vials with PTFE-lined caps.

• Storage: Store aliquots at -20°C or -80°C (compound dependent).

• Usage: Thaw one aliquot for daily use. Discard the remainder; never refreeze .

Visual Logic: The Storage Decision Tree

Figure 1: Decision matrix for the initial handling and solvent selection for deuterated standards. Note the critical branch for labile protons.

Module 2: The H/D Exchange Trap (Technical Deep Dive)

The Issue: Deuterium (

H) and Hydrogen ( H) are chemically equivalent but kinetically distinct. In the presence of a large pool of solvent protons (e.g., Methanol, Water), deuterium on "labile" sites (Oxygen, Nitrogen, Sulfur) will exchange with the solvent's hydrogen.[1][2]

Mechanism:

If you store a deuterated alcohol in methanol, your "standard" effectively becomes non-labeled over time.

Troubleshooting Table: Solvent Compatibility

Functional Group	Labile?	Recommended Storage Solvent	Forbidden Storage Solvent	Reason
Hydroxyl (-OH)	YES	Acetonitrile, DMSO, DCM	Methanol, Water, Ethanol	Rapid H/D back-exchange.
Amine (-NH/NH2)	YES	Acetonitrile, DMSO	Methanol, Water	Rapid H/D back-exchange.
Carboxylic Acid (-COOH)	YES	Acetonitrile, DMSO	Methanol, Water	Rapid H/D back-exchange.
C-D (Aliphatic/Aromatic)	NO	Methanol, Acetonitrile	None (Chemically stable)	C-D bonds are non-labile and stable.

Expert Insight: If your standard is labeled only on the carbon backbone (e.g., Testosterone-D3 on C-19), you can store it in Methanol. If it is labeled on a functional group, you must keep it dry and aprotic.

Module 3: Chromatographic Isotope Effects

The Issue: Deuterium is heavier than hydrogen, but the C-D bond is shorter and vibrates at a lower frequency. This reduces the molar volume and slightly increases the lipophilicity of the molecule.

The Consequence: In Reversed-Phase LC (RPLC), deuterated standards often elute slightly earlier than the non-labeled analyte.

• Risk: If the shift is too large, the IS and Analyte do not co-elute perfectly. The IS may miss the matrix suppression zone that affects the analyte, failing to correct for it.

Visual Logic: The Isotope Effect Workflow

Figure 2: Mechanistic flow explaining why deuterated standards elute earlier in RPLC and the associated bioanalytical risk.

FAQ & Troubleshooting Guide

Q1: My MRM signal for the internal standard is decreasing over time, but the analyte signal is stable. Why?

Diagnosis: This is the classic signature of H/D Back-Exchange .

• Root Cause: You likely stored a labile-labeled standard (e.g., -OD, -ND) in a protic solvent (Methanol/Water) or the vial was not sealed, absorbing atmospheric moisture. The Mass Spec is looking for the mass of the D-analog, but the molecules have physically reverted to the H-analog mass.

• Solution: Purchase a new standard. Ensure the new stock is prepared in dry Acetonitrile or DMSO.

Q2: Can I use sonication to dissolve my deuterated standard?

Diagnosis: Proceed with extreme caution.

• Risk: Sonication generates heat and can induce degradation in thermally unstable compounds.

• Best Practice: Vortex mixing is preferred. If sonication is necessary, use a water bath with ice to keep the temperature low and limit duration to <5 minutes.

Q3: Why do my analyte and deuterated standard have different retention times?

Diagnosis: The Deuterium Isotope Effect .

• Explanation: As detailed in Module 3, C-D bonds alter the lipophilicity.

• Mitigation:

  • Use a standard with fewer deuterium atoms if possible (e.g., D3 instead of D9) to minimize the shift.

  • Use a ¹³C or ¹⁵N labeled standard (Stable Isotope Labeled - SIL) if available. These do not exhibit retention time shifts because the atomic volume is identical to ¹²C/¹⁴N.

Q4: How do I weigh out milligram quantities of expensive D-standards accurately?

Diagnosis: Do not weigh directly if the mass is <2mg.

• Protocol:

  • Rinse the entire contents of the supplier's vial with the appropriate solvent directly into a volumetric flask.

  • Calculate the concentration based on the supplier's stated mass (Certificate of Analysis) and your solvent volume.

  • Reasoning: Static electricity and balance error on <2mg amounts introduce higher error than the supplier's filling tolerance.

References

• FDA Bioanalytical Method Validation Guidance for Industry . Food and Drug Administration (FDA).[3][4][5] (2018).[6] Bioanalytical Method Validation. Retrieved from [Link]

• Wang, S., & Cyronak, M. (2013). Matrix Effects in LC-MS/MS Bioanalysis. In Handbook of LC-MS Bioanalysis. Wiley.
• Chowdhury, S. K. (2019). Identification and quantification of drugs and metabolites in biological fluids. In Encyclopedia of Analytical Chemistry.

• Ye, X., et al. (2004). Evaluation of Deuterium Isotope Effects in Normal-Phase LC-MS-MS Separations. Journal of Chromatographic Science. Retrieved from [Link]

Sources

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• 2. longdom.org [longdom.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fda.gov [fda.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. fda.gov [fda.gov]

Reference Data & Comparative Studies

Navigating the Gold Standard: A Comparative Guide to Deuterated Internal Standards in Bioanalytical Method Validation

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an appropriate internal standard (IS) is a critical factor that directly influences the accuracy, precision, and reliability of quantitative bioanalytical methods.[1] Among the various types of internal standards, stable isotope-labeled (SIL) internal standards, particularly deuterated compounds, are widely regarded as the gold standard in mass spectrometry-based bioanalysis. This preference is strongly echoed by major regulatory bodies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), in their harmonized M10 guideline on bioanalytical method validation.[2]

This guide provides an objective comparison of deuterated internal standards with their non-deuterated analogs, supported by regulatory insights and experimental data. It aims to equip researchers with the knowledge to make informed decisions for developing robust and compliant bioanalytical methods.

The Foundational Role of the Internal Standard

The primary objective of a bioanalytical method validation is to demonstrate that the assay is suitable for its intended purpose, ensuring the reliability and integrity of data.[3][4][5] An internal standard is a compound of known concentration added to calibration standards, quality control (QC) samples, and study samples to correct for variability during the analytical process.[6] This variability can arise from multiple sources, including sample preparation (e.g., extraction), chromatographic separation, and mass spectrometric detection (e.g., matrix effects).[1] By calculating the ratio of the analyte's response to the IS's response, these variations can be normalized, leading to more accurate and precise results.[7]

Regulatory Framework: A Unified Preference for SIL-IS

Regulatory guidelines are clear in their recommendation to use a stable isotope-labeled internal standard whenever possible for mass spectrometry-based assays.[8] The ICH M10 guideline, which represents a consensus among the FDA, EMA, and other international bodies, underscores the importance of using an IS that mimics the analyte as closely as possible throughout the entire analytical process.[6][9] Deuterated standards, being chemically almost identical to the analyte, fulfill this requirement exceptionally well.[7]

While the use of a SIL-IS is the strong preference, the guidelines do allow for the use of an analog internal standard if a SIL-IS is not available. However, this requires rigorous justification and a more thorough validation to demonstrate its suitability.[2]

The Deuterated Advantage: A Head-to-Head Comparison

The primary advantage of a deuterated internal standard is its ability to track the analyte through the analytical process, correcting for variations in extraction recovery, matrix effects, and instrument response.[2] This leads to superior accuracy and precision compared to other types of internal standards.

Table 1: Performance Comparison of Internal Standard Types

Validation Parameter	Deuterated Internal Standard	Analog Internal Standard	Rationale
Accuracy	High	Moderate to High	Co-elution and similar ionization behavior minimize differential matrix effects, leading to more accurate quantification.[10][11]
Precision	High	Moderate	Closely matched physicochemical properties ensure consistent recovery and response, reducing variability.
Selectivity	High	Moderate	Mass difference allows for specific detection without cross-talk, provided isotopic purity is high.[6]
Matrix Effect	Excellent Correction	Partial Correction	Experiences nearly identical ion suppression or enhancement as the analyte due to co-elution.
Extraction Recovery	Excellent Tracking	Partial Tracking	Similar solubility and partitioning behavior ensure it follows the analyte through sample preparation.

Potential Pitfalls and Mitigation Strategies with Deuterated Standards

Despite their advantages, the use of deuterated standards is not without potential pitfalls. Researchers must be aware of and address the following challenges during method development and validation:

• Isotopic Cross-Talk: This occurs when the signal from the deuterated IS contributes to the signal of the analyte, or vice versa.[12] This can be minimized by selecting an IS with a sufficient mass difference (ideally ≥ 4 Da) and by ensuring high isotopic purity.[1]

• Deuterium-Hydrogen Exchange: In some cases, deuterium atoms can exchange with hydrogen atoms from the solvent or matrix, leading to a loss of the deuterated IS and the formation of the unlabeled analyte.[13] This can be mitigated by careful selection of the labeling position on the molecule to ensure stability.

• Chromatographic Separation: While generally co-eluting, slight differences in retention time between the analyte and the deuterated IS can occur, known as the "isotope effect".[10] This can lead to differential matrix effects if they elute in a region of rapidly changing ion suppression.[14] Careful chromatographic optimization is crucial to ensure co-elution.

Experimental Protocols for Robust Validation

Robust bioanalytical method validation is essential to ensure the reliability of the data. The following are detailed methodologies for key experiments relevant to the use of deuterated internal standards.

Experimental Workflow for Method Validation

Caption: High-level workflow for bioanalytical method development and validation.

Protocol 1: Assessment of Matrix Effects

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Analyte and IS in a clean solvent.

  • Set 2 (Post-Extraction Spike): Blank matrix is extracted, and then the analyte and IS are added to the final extract.

  • Set 3 (Pre-Extraction Spike): Analyte and IS are added to the blank matrix before extraction.

• Analyze the samples from all three sets.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Response in Set 2) / (Peak Response in Set 1)

• Calculate the IS-Normalized MF:

  • IS-Normalized MF = (Analyte MF) / (IS MF)

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized MF should be ≤15% across at least six different lots of the biological matrix.

Protocol 2: Evaluation of Isotopic Cross-Talk

Caption: Experimental workflow for assessing isotopic cross-talk.

Objective: To ensure that the signal from the analyte does not interfere with the IS, and vice versa.

Methodology:

• Prepare two sets of samples:

  • Set 1: Blank matrix spiked with the IS at the working concentration.

  • Set 2: Blank matrix spiked with the analyte at the Upper Limit of Quantification (ULOQ).

• Analyze Set 1 and monitor the mass transition (MRM) of the analyte. The response should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).

• Analyze Set 2 and monitor the MRM of the IS. The response should be less than 5% of the mean response of the IS in the calibration standards.

Conclusion

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. [Link]

• Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. CPMP/ICH/381/95. [Link]

• ResearchGate. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. EMA/CHMP/ICH/172948/2019. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• SlideShare. ICH Q2 Analytical Method Validation. [Link]

• van Amsterdam, P., et al. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Bieganowski, P., & Krzyśko, K. (2018). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Bioanalysis, 10(24), 2023-2027. [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Waters Corporation. (2007). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• LCGC. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). [Link]

• SciSpace. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. [Link]

• Shimadzu. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. [Link]

• American Association for Clinical Chemistry. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. [Link]

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• 14. myadlm.org [myadlm.org]

Safety & Regulatory Compliance

Personal protective equipment for handling N-Methyl Trimetazidine-d8 Dihydrochloride

Operational Guide: Safe Handling of N-Methyl Trimetazidine-d8 Dihydrochloride

This document provides essential safety protocols and operational guidance for the handling of N-Methyl Trimetazidine-d8 Dihydrochloride. As a deuterated, potent, pharmacologically active compound, N-Methyl Trimetazidine-d8 Dihydrochloride requires stringent handling procedures to ensure personnel safety, maintain experimental integrity, and mitigate environmental exposure. The protocols outlined herein are designed for researchers, scientists, and drug development professionals. Given that a specific Occupational Exposure Limit (OEL) has not been established for this compound, a conservative approach based on the principles of handling potent active pharmaceutical ingredients (APIs) is mandatory.[1][2]

Hazard Assessment and Risk Mitigation

The primary risks associated with N-Methyl Trimetazidine-d8 Dihydrochloride stem from its pharmacological potency, its physical form as a fine powder, and its chemical nature as a deuterated dihydrochloride salt. A thorough understanding of these risks is the foundation of a safe handling plan.

Causality of Risk: The parent compound, Trimetazidine Dihydrochloride, is known to be an effective antianginal agent and a cytoprotective metabolic modulator, indicating it is designed to have a biological effect at low concentrations.[3][4] The primary routes of occupational exposure are inhalation of airborne particles and direct skin or eye contact. The hazard classifications for the non-deuterated parent compound serve as a critical baseline for our safety protocols.[5][6]

Table 1: Hazard Identification and Associated Risks

Feature	Associated Hazard(s)	Mitigation Strategy
Pharmacological Potency	Harmful if swallowed (H302); potential for systemic effects upon exposure.	Engineering controls (containment), stringent PPE, and robust emergency procedures.
Solid Powder Form	May cause respiratory irritation (H335) upon inhalation of dust.[6]	Use of ventilated enclosures for powder handling; mandatory respiratory protection.
Direct Contact	Causes skin irritation (H315) and serious eye irritation (H319).[6]	Use of chemical-resistant gloves, lab coats, and chemical splash goggles/face shields.
Deuterated Nature	Risk of hydrogen-deuterium (H-D) exchange with atmospheric moisture, compromising isotopic purity.[7]	Handling in a dry, inert atmosphere (e.g., nitrogen or argon glove box).[7][8]
Dihydrochloride Salt	May form a mildly acidic solution in the presence of moisture.	Avoidance of moisture; proper material selection for tools and surfaces.

Personal Protective Equipment (PPE): The Last Line of Defense

While engineering controls are the primary method of exposure prevention, a comprehensive PPE strategy is essential for all activities involving N-Methyl Trimetazidine-d8 Dihydrochloride.[9][10] PPE must be selected based on the specific task and potential for exposure.[11]

Table 2: Recommended PPE for Laboratory Tasks

Task	Respiratory Protection	Eye/Face Protection	Hand Protection	Body & Foot Protection
Storage & Transport (Sealed Containers)	Not required	Safety glasses	Nitrile gloves (single pair)	Lab coat, closed-toe shoes
Weighing & Aliquoting Solid	NIOSH-approved N95 respirator (minimum); PAPR recommended	Chemical splash goggles and face shield[12]	Double-gloving with chemical-resistant nitrile gloves[13]	Disposable coveralls over normal lab attire, shoe covers, closed-toe shoes
Handling Dilute Solutions (<1 mg/mL)	Not required if handled in a certified chemical fume hood	Chemical splash goggles[13]	Chemical-resistant nitrile gloves (single pair)	Buttoned lab coat, closed-toe shoes
Spill Cleanup	NIOSH-approved N95 respirator or PAPR	Chemical splash goggles and face shield	Heavy-duty chemical-resistant gloves (e.g., neoprene over nitrile)	Chemical-resistant apron or disposable coveralls, shoe covers, closed-toe shoes

Rationale for PPE Selection:

• Respiratory Protection: A respirator is crucial to prevent the inhalation of airborne particles when handling the solid compound.[13][14] A Powered Air-Purifying Respirator (PAPR) offers superior protection and is recommended for activities with a higher risk of aerosolization.

• Eye and Face Protection: Chemical splash goggles are mandatory to protect against powders and splashes.[13] A face shield worn over goggles provides an additional layer of protection, particularly during weighing or when a splash hazard exists.[12]

• Hand Protection: Double-gloving minimizes the risk of exposure from a single glove failure when handling potent compounds.[1] Always inspect gloves for tears or degradation before use and change them frequently.[15]

• Body Protection: A dedicated, buttoned lab coat protects skin and personal clothing from contamination.[14] For higher-risk tasks, disposable coveralls prevent the transfer of contamination outside the laboratory.[11]

Engineering Controls and Safe Work Practices

The cornerstone of potent compound safety is a robust system of engineering controls designed to contain the material at its source.[2] Open handling of this powder on the benchtop is strictly prohibited.[16]

Containment Hierarchy:

• Glove Box / Barrier Isolator (Recommended): This is the preferred method for handling N-Methyl Trimetazidine-d8 Dihydrochloride powder. It provides maximum operator protection and allows for a controlled, inert atmosphere (e.g., dry nitrogen or argon), which is critical for preventing H-D exchange and preserving the compound's isotopic purity.[7][8][16]

• Ventilated Balance Enclosure (VBE) / Powder Containment Hood: If a glove box is unavailable, a VBE designed for potent powders must be used for all weighing operations. These enclosures use negative pressure and HEPA filtration to capture airborne particles.[17]

• Certified Chemical Fume Hood: All subsequent manipulations with solutions should be performed within a chemical fume hood to protect against vapor and aerosol exposure.[18]

Standard Operating Procedure: Weighing and Solubilization

This protocol outlines the essential steps for safely preparing a stock solution from the solid compound.

• Preparation:

  • Designate a specific area within your containment system (e.g., glove box) for the procedure.

  • Assemble all necessary equipment: spatulas, weigh paper/boats, vials, and the chosen solvent. Ensure all glassware is clean and dry.[15]

  • Don the appropriate PPE as specified in Table 2 for "Weighing & Aliquoting Solid."

• Weighing:

  • Perform all weighing operations within the primary engineering control (glove box or VBE).

  • Carefully transfer the desired amount of N-Methyl Trimetazidine-d8 Dihydrochloride to a tared container.

  • Use gentle movements to minimize dust generation.

• Solubilization:

  • Add the solvent to the vial containing the weighed solid. The compound is reportedly soluble in DMSO, Methanol, and Water (all slightly).[][20]

  • Securely cap the vial before mixing via vortexing or sonication.

• Post-Procedure:

  • Decontaminate all tools and surfaces that came into contact with the solid compound.

  • Carefully package all disposable items (weigh boats, gloves, wipes) into a sealed hazardous waste bag inside the containment unit.

  • Remove PPE following established doffing procedures to avoid cross-contamination.

  • Wash hands thoroughly with soap and water.

Caption: Safe Weighing and Solubilization Workflow.

Emergency Procedures

Immediate and correct response to spills or personnel exposure is critical to minimizing harm.[21] All personnel must be trained on these procedures before handling the compound.

Spill Response:

• Minor Spill (Small quantity of solid or dilute solution inside a fume hood):

  • Alert others in the immediate area.

  • Contain the spill using absorbent pads or a dike to prevent spreading.[22][23]

  • Don appropriate PPE, including respiratory protection for solids.[22]

  • Gently cover solid spills with a damp paper towel to prevent aerosolization.

  • Clean the area with a suitable absorbent material, working from the outside in.[24]

  • Decontaminate the spill surface with soap and water.

  • Collect all cleanup materials in a labeled hazardous waste container.[24]

• Major Spill (Any spill outside of containment, or a large quantity):

  • EVACUATE the laboratory immediately and alert others.[22]

  • Isolate the area by closing doors.

  • Contact your institution's Emergency Response team (e.g., EH&S) and report the incident.

  • DO NOT attempt to clean up a major spill unless you are trained and equipped to do so.

Caption: Emergency Response Decision Tree.

Personnel Exposure:

• Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[23]

• Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[23]

• Inhalation: Move the affected person to fresh air.[23]

• Ingestion: Rinse mouth thoroughly with water. Do not induce vomiting.[5]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet (SDS) for the compound to the medical personnel. [23]

Decontamination and Waste Disposal

Proper decontamination and disposal are critical to prevent secondary exposure and environmental contamination.

Decontamination:

• All non-disposable equipment (spatulas, glassware) must be decontaminated after use. This can be achieved by rinsing with a suitable solvent to remove the compound, followed by washing with soap and water.

• Work surfaces should be wiped down with a detergent solution after each use.

Waste Disposal:

• All materials contaminated with N-Methyl Trimetazidine-d8 Dihydrochloride are considered hazardous waste. This includes gloves, wipes, absorbent materials, disposable labware, and empty or partially used containers.

• Segregate this waste stream from other laboratory waste.

• Collect waste in a dedicated, clearly labeled, leak-proof container with a secure lid.

• Disposal must be conducted through your institution's hazardous waste management program in accordance with all local, state, and federal regulations.[25] Do not dispose of this material in the standard trash or down the sanitary sewer.

References

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• National Science Teaching Association. (2018, January 17). Responding to Chemical Spills. Available at: [Link]

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• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures. Available at: [Link]

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